Cas no 887461-89-4 (ethyl 2-{1,7,8-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate)

• Product Name: ethyl 2-{1,7,8-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate
• CAS No: 887461-89-4
• MF: C₁₄H₁₇N₅O₄
• MW: 319.315882444382
• CID: 6144187
• PubChem ID: 16798027
• Update Time: 2025-06-29

ethyl 2-{1,7,8-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{1,7,8-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate
• 887461-89-4
• ethyl 2-(1,7,8-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• SR-01000021935
• F2542-1584
• AKOS005185743
• Ethyl 2-(1,7,8-trimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazolino[1,2-h]purin-3-yl)acetate
• SR-01000021935-1

• Inchi： 1S/C14H17N5O4/c1-5-23-9(20)7-19-12(21)10-11(17(4)14(19)22)15-13-16(3)8(2)6-18(10)13/h6H,5,7H2,1-4H3
• InChI Key： CYYTVUKVWANQHA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C)C(C)=CN23)N(C)C(N1CC(=O)OCC)=O

Computed Properties

• Exact Mass: 319.12805404g/mol
• Monoisotopic Mass: 319.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.2Ų

Additional information on ethyl 2-{1,7,8-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate

Ethyl 2-{1,7,8-TriMethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purin-3-Yl}Acetate: A Comprehensive Overview

Ethyl 2-{1,7,8-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate is a highly specialized organic compound with the CAS registry number 887461-89-4. This compound belongs to the class of imidazo[1,2-g]purines derivatives and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactive properties. The molecule is characterized by a fused bicyclic system comprising an imidazole ring fused to a purine moiety. This structural arrangement imparts distinctive electronic and steric properties that make it a promising candidate for various therapeutic applications.

The synthesis of ethyl 2-{1,7,8-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate involves a series of intricate chemical transformations. Researchers have employed various strategies to construct the imidazo[1,g]purine core. These methods include condensation reactions of appropriate diamines with carbonyl compounds under specific conditions. The presence of multiple methyl groups at positions 1-, 7-, and 8-position of the purine ring suggests that these substituents play a critical role in modulating the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule for drug discovery. For instance,imidazo[1,g]purines have been implicated in modulating various cellular pathways associated with inflammation and oxidative stress. Preclinical data indicate that ethyl 2-{1-,7-,8-trimethyl...}acetate exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore,latest research findings suggest that this compound may also possess antioxidant properties due to its ability to scavenge free radicals effectively.

In addition to its anti-inflammatory and antioxidant activities,Ethyl 2-{...} has shown promise in targeting specific signaling pathways involved in cancer progression. Emerging evidence from cellular assays indicates that this compound can induce apoptosis in cancer cells by modulating pro-apoptotic proteins such as Bax and Bid while inhibiting anti-apoptotic proteins like Bcl-xL. These findings underscore its potential as an anticancer agent.

The pharmacokinetic profile of ethyl 2-{...} has also been investigated in preclinical models. Studies reveal that this compound exhibits moderate bioavailability following oral administration and demonstrates favorable distribution characteristics across various tissues. Its ability to penetrate the blood-brain barrier makes it an attractive candidate for treating neurodegenerative disorders.

From a structural standpoint,Ethyl 2-{...} features an acetate ester group attached to the imidazo[1,g]purine core. This ester functionality not only enhances solubility but also contributes to the compound's stability under physiological conditions. The methyl groups at positions 1-, 7-, and 8-position are thought to play a crucial role in stabilizing the molecule's conformation through steric hindrance.

The development of analogs based on this structure has further expanded its therapeutic potential.Recent advancements in medicinal chemistry have enabled researchers to explore various substitution patterns on the purine ring. For example,the replacement of methyl groups with other alkyl or heteroalkyl substituents has led to compounds with improved potency against specific targets.

In conclusion,Ethyl 2-{...} represents a compelling lead molecule with diverse biological activities that hold great promise for drug development.CAS No:887461-89-4 serves as an important identifier for this compound within scientific literature.Further research is warranted to fully elucidate its mechanism of action and optimize its pharmacokinetic properties for clinical use.